Cas no 717-37-3 (2-methyl-1H-Benzimidazole-6-carboxylic acid ethyl ester)

• Product Name: 2-methyl-1H-Benzimidazole-6-carboxylic acid ethyl ester
• CAS No: 717-37-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1116522
• PubChem ID: 15185606
• Update Time: 2025-04-20

2-methyl-1H-Benzimidazole-6-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Benzimidazole-6-carboxylic acid ethyl ester
• 2-METHYL-1H-BENZIMIDAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• 2-Methyl-1H-benzimidazole-5-carbonitrile
• 2-Methyl-5-cyan-benzimidazol
• 2-Methyl-5-ethoxycarbonyl-benzimidazol
• 2-METHYLBENZIMIDAZOLE-5-CARBONITRILE
• 5-CYANO-2-METHYL-BENZIMIDAZOLE
• 5-ethoxycarbonyl-2-methylbenzimidazole
• ethyl 2-methyl-1H-benzimidazole-5-carboxylate
• CHEMBL482643
• SCHEMBL6169066
• HVEHULVPFMWQAB-UHFFFAOYSA-N
• ethyl 2-methyl-3H-benzimidazole-5-carboxylate
• AKOS023136795
• Ethyl 2-methyl-1H-benzo[d]imidazole-6-carboxylate
• ethyl 2-methyl-1H-1,3-benzimidazole-5-carboxylate
• 717-37-3
• DB-157481

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)8-4-5-9-10(6-8)13-7(2)12-9/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： HVEHULVPFMWQAB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)NC(C)=N2)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 2.04800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles